Cas no 845729-46-6 (3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-)

845729-46-6 structure
Product Name:3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
CAS No:845729-46-6
Molecular Formula:C11H12N2O4
Molecular Weight:236.223982810974
CID:1824600
PubChem ID:17982603
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Properties
Names and Identifiers
-
- 3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
- SCHEMBL2945030
- 845729-46-6
- DA-02450
- 4-(3-methyl-4-nitrophenyl)morpholin-3-one
- JJRFBGIAVNATPY-UHFFFAOYSA-N
-
- InChIKey: JJRFBGIAVNATPY-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H12N2O4/c1-8-6-9(2-3-10(8)13(15)16)12-4-5-17-7-11(12)14/h2-3,6H,4-5,7H2,1H3
- SMILES: CC1=C(C=CC(=C1)N2CCOCC2=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 236.07970687g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 1
- Monoisotopic Mass: 236.07970687g/mol
- Heavy Atom Count: 17
- Complexity: 315
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 75.4Ų
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Related Literature
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Amir Farokh Payam,Pardis Biglarbeigi,Alessio Morelli,Patrick Lemoine,James McLaughlin,Dewar Finlay Nanoscale Adv., 2021,3, 383-398
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M. Baibarac,I. Baltog RSC Adv., 2016,6, 58003-58009
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4. Development of a mild and efficient protocol for the protection and O-alkylation of allyl alcohols†Kodirajan Selvakumar,Kandapalam Arun Prasath Lingam,Rama Varma Luxmi Varma RSC Adv., 2014,4, 36538-36543
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A. Mero,A. Grigoletto,K. Maso,H. Yoshioka,A. Rosato Polym. Chem., 2016,7, 6545-6553
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Renhua Qiu,Shuang-Feng Yin,Xinhua Xu RSC Adv., 2012,2, 10774-10793
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Christian Schäfer,Michel Miesch,Laurence Miesch Org. Biomol. Chem., 2012,10, 3253-3257
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Moon Gyu Han,Jay Sperry,Amit Gupta,Christopher F. Huebner,Samuel T. Ingram,Stephen H. Foulger J. Mater. Chem., 2007,17, 1347-1352
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Arramel Arramel,Ping Kwan Johnny Wong,Lei Zhang,Jianzhong Zheng,Wen Zhang,Hao Zhang,Xin Yan,Junwen Qi,Jiansheng Li J. Mater. Chem. A, 2020,8, 14653-14660
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Kazuhiro Yoshida,Takumi Kamimura,Hiroshi Kuwabara,Akira Yanagisawa Chem. Commun., 2015,51, 15442-15445
845729-46-6 (3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-) Related Products
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